![molecular formula C6H11NaO2 B1630105 Sodium 4-methylvalerate-1-13C CAS No. 287111-41-5](/img/structure/B1630105.png)
Sodium 4-methylvalerate-1-13C
Overview
Description
Sodium 4-methylvalerate-1-13C, also known as 4-Methylpentanoic acid-1-13C sodium salt or Sodium isocaproate-1-13C, is a stable isotope-labeled compound. Its linear formula is (CH₃)₂CHCH₂CH₂¹³CO₂Na , and it has a molecular weight of 139.13 g/mol . This compound is synthesized for research purposes, particularly in studies involving isotopic labeling and metabolic tracing.
Molecular Structure Analysis
The molecular structure of Sodium 4-methylvalerate-1-13C consists of a valeric acid moiety (4-methylpentanoic acid) with a sodium ion attached. The ¹³C isotope replaces one of the carbon atoms in the aliphatic chain. Here’s the SMILES representation: [Na+].CC©CC¹³C=O .
Physical And Chemical Properties Analysis
Scientific Research Applications
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR Spectroscopy of Bile Salts : Sodium 4-methylvalerate-1-13C can be instrumental in NMR studies, similar to the use of sodium cholate. The 13C-NMR spectrum has been essential for assigning individual carbon resonances in sodium cholate, facilitating deeper insights into molecular structures and interactions (Barnes & Geckle, 1982).
Structural Analysis in Chemistry : The application of NMR spectroscopy, utilizing sodium salts like sodium 4-methylvalerate-1-13C, aids in the structural analysis of chemical compounds. This technique is crucial in the geometrical isomerism studies of various compounds (Berlin, Bradamante, & Ferraccioli, 1988).
Exploring Electronic and Structural Properties : NMR studies of sodium-hydrogen-graphite intercalation compounds, for example, can be enhanced by the use of sodium 4-methylvalerate-1-13C. These studies are critical for understanding the charge transfer and layer-by-layer charge distribution in complex materials (Ogata, Miyajima, Matsutsuji, & Enoki, 1996).
Battery Research
Electrochemical Performance in Sodium-Ion Batteries : The use of sodium 4-methylvalerate-1-13C can be analogous to the research in sodium-ion batteries, where sodium salts play a key role in enhancing electrochemical performance and understanding the interaction at the electrode-electrolyte interface (Lee, Lee, Kim, Kang, & Choi, 2016).
Sodium Salts in Battery Applications : Tailored sodium salts, similar to sodium 4-methylvalerate-1-13C, are synthesized for use in liquid nonaqueous sodium electrolytes, crucial for battery applications. Their structural and electrochemical properties are studied extensively to improve battery technologies (Plewa-Marczewska et al., 2014).
Biosynthesis Research
- Biosynthesis of Metabolites : Sodium 4-methylvalerate-1-13C could contribute to the study of biosynthesis in organisms, similar to research in fungi where sodium salts with isotopic labeling are used to track the formation of various polyketide metabolites (Ayer & Craw, 1992).
properties
IUPAC Name |
sodium;4-methyl(113C)pentanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O2.Na/c1-5(2)3-4-6(7)8;/h5H,3-4H2,1-2H3,(H,7,8);/q;+1/p-1/i6+1; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTRIBXMDBFDMQW-NWZHYJCUSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC[13C](=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NaO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90635466 | |
Record name | Sodium 4-methyl(1-~13~C)pentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90635466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 4-methylvalerate-1-13C | |
CAS RN |
287111-41-5 | |
Record name | Sodium 4-methyl(1-~13~C)pentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90635466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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